Cas no 1780094-58-7 (2-amino-4,4,4-trifluoro-2-methylbutan-1-ol)

• Product Name: 2-amino-4,4,4-trifluoro-2-methylbutan-1-ol
• CAS No: 1780094-58-7
• MF: C₅H₁₀F₃NO
• MW: 157.134212017059
• CID: 5982078
• PubChem ID: 84071980
• Update Time: 2025-05-20

2-amino-4,4,4-trifluoro-2-methylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4,4,4-trifluoro-2-methyl-1-butanol
• 2-amino-4,4,4-trifluoro-2-methylbutan-1-ol
• SCHEMBL20785659
• EN300-1932295
• 1780094-58-7

• Inchi： 1S/C5H10F3NO/c1-4(9,3-10)2-5(6,7)8/h10H,2-3,9H2,1H3
• InChI Key： ZMBJNWJGCIGRNW-UHFFFAOYSA-N
• SMILES： C(O)C(N)(C)CC(F)(F)F

Computed Properties

• Exact Mass: 157.07144843g/mol
• Monoisotopic Mass: 157.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.220±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 152.9±40.0 °C(Predicted)
• pka: 12.43±0.20(Predicted)

Additional information on 2-amino-4,4,4-trifluoro-2-methylbutan-1-ol

2-Amino-4,4,4-Trifluoro-2-Methylbutan-1-Ol (CAS No. 1780094-58-7): A Comprehensive Overview

The compound 2-amino-4,4,4-trifluoro-2-methylbutan-1-ol (CAS No. 1780094-58-7) is a versatile organic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which combines an amino group (-NH₂) with a trifluoromethyl group (-CF₃) and a hydroxyl group (-OH) in a single molecule. The presence of these functional groups imparts distinctive chemical and physical properties to the compound, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of 2-amino-4,4,4-trifluoro-2-methylbutan-1-ol as a key building block in the development of fluorinated polymers. Fluorinated polymers are widely used in industries such as aerospace, electronics, and biomedical engineering due to their exceptional thermal stability, chemical resistance, and low surface energy. The incorporation of this compound into polymer structures has been shown to enhance their mechanical properties and improve their resistance to environmental factors.

The synthesis of 2-amino-4,4,4-trifluoro-2-methylbutan-1-ol involves a multi-step process that typically begins with the fluorination of an appropriate precursor. Researchers have explored various methods to optimize the synthesis pathway, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have not only improved the yield but also reduced the environmental footprint of the production process.

In addition to its role in polymer chemistry, 2-amino-4,4,4-trifluoro-2-methylbutan-1-ol has shown promise in medicinal chemistry. The compound's ability to act as a chiral auxiliary has been exploited in the asymmetric synthesis of bioactive molecules. Recent findings suggest that derivatives of this compound may exhibit potential as inhibitors for certain enzymes involved in metabolic disorders.

The physical properties of 2-amino-4,4,4-trifluoro-2-methylbutan